3-[(2-ethyl-1-piperidinyl)carbonyl]-5-(3-methoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine 1,1-dioxide

• IUPAC Name: (2-ethylpiperidin-1-yl)-[5-(3-methoxyphenyl)-2-methyl-1,1-dioxo-1,2,6-thiadiazin-3-yl]methanone
• InChI: InChI=1S/C19H25N3O4S/c1-4-15-9-5-6-11-22(15)19(23)18-13-17(20-27(24,25)21(18)2)14-8-7-10-16(12-14)26-3/h7-8,10,12-13,15H,4-6,9,11H2,1-3H3
• InChI Key: UKTRZQTVCLCGBK-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CC(=NS(=O)(=O)N2C)C3=CC(=CC=C3)OC
• Molecular Formula: C19H25N3O4S
• Molecular Weight: 391.5 g/mol

Description

The compound belongs to the thiadiazine class, which is characterized by the presence of a 1,2,6-thiadiazine ring, a heterocyclic component containing sulfur and nitrogen. These compounds have been explored for their potential biological activities and chemical properties.

Synthesis Analysis

Thiadiazines and their derivatives are typically synthesized through multicomponent reactions involving amine, carbonyl, and sulfur or nitrogen donors. For example, ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate was synthesized and characterized, demonstrating the synthetic accessibility of thiadiazine derivatives (Li, Tian, & Wang, 2013).

Molecular Structure Analysis

The molecular structure of thiadiazine derivatives can be elucidated using techniques such as X-ray diffraction, which reveals the conformation of the thiadiazine ring and its substituents. For instance, the crystal structure analysis of a related compound showed a half-chair conformation of the thiazinane ring, demonstrating the structural versatility of thiadiazine derivatives (Gündoğdu et al., 2017).

Chemical Reactions and Properties

Thiadiazines undergo various chemical reactions, including cyclization, decomposition, and recyclization. These reactions can lead to structural transformations and the formation of new heterocyclic systems. For example, the decomposition/recyclization of a methoxycarbonyl thiadiazine under acidic conditions highlighted the reactive nature of thiadiazines (Stephens & Sowell, 2000).

Scientific Research Applications

Antimicrobial and Anticancer Activities

• Thiadiazole Derivatives: Research on thiadiazole derivatives, such as 2-aryl-5-(2'-methoxy-5'-methylphenyl amino)-1,3,4-thiadiazoles, has shown that these compounds possess significant antimicrobial and anticancer activities. This underscores the potential of thiadiazine derivatives in developing new therapeutic agents (S. Hirpara, K. Parikh, B. C. Merja, H. Parekh, 2003).

Insecticidal Activity

• Thiadiazine Derivatives: Some studies have synthesized derivatives like ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate and found that these compounds exhibit moderate insecticidal activity against pests such as Aphis craccivora, highlighting their potential use in agricultural pest control (Dongmei Li, Zhongzhen Tian, Gaolei Wang, 2013).

Analgesic and CNS Activity

• Pyridothiazine Derivatives: Research into pyridothiazine derivatives has identified compounds with analgesic properties and potential central nervous system (CNS) activity. These findings indicate possible applications in pain management and CNS disorders (W. Malinka, M. Kaczmarz, B. Filipek, Jacek Sapa, B. Głód, 2002).

Enzyme Inhibitory Activities

• Triazole Analogues: Studies on N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives have demonstrated their potential as inhibitors of enzymes like carbonic anhydrase and acetylcholinesterase, suggesting applications in treating conditions related to enzyme dysregulation (N. Virk, A. Rehman, M. Abbasi, S. Z. Siddiqui, U. Rashid, J. Iqbal, M. Saleem, M. Ashraf, Wardah Shahid, S. A. Shah, 2018).